molecular formula C13H16BrNO2 B3185287 3-Bromo-4-(3-methylpiperidin-1-yl)benzoic acid CAS No. 1131622-53-1

3-Bromo-4-(3-methylpiperidin-1-yl)benzoic acid

Cat. No. B3185287
CAS RN: 1131622-53-1
M. Wt: 298.18 g/mol
InChI Key: VKBVRCPGRKIKKT-UHFFFAOYSA-N
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Description

“3-Bromo-4-(3-methylpiperidin-1-yl)benzoic acid” is a chemical compound with the molecular formula C13H16BrNO2 . It has a molecular weight of 298.18 .


Molecular Structure Analysis

The molecular structure of “3-Bromo-4-(3-methylpiperidin-1-yl)benzoic acid” consists of a benzoic acid core with a bromine atom at the 3rd position and a 3-methylpiperidin-1-yl group at the 4th position .

properties

CAS RN

1131622-53-1

Product Name

3-Bromo-4-(3-methylpiperidin-1-yl)benzoic acid

Molecular Formula

C13H16BrNO2

Molecular Weight

298.18 g/mol

IUPAC Name

3-bromo-4-(3-methylpiperidin-1-yl)benzoic acid

InChI

InChI=1S/C13H16BrNO2/c1-9-3-2-6-15(8-9)12-5-4-10(13(16)17)7-11(12)14/h4-5,7,9H,2-3,6,8H2,1H3,(H,16,17)

InChI Key

VKBVRCPGRKIKKT-UHFFFAOYSA-N

SMILES

CC1CCCN(C1)C2=C(C=C(C=C2)C(=O)O)Br

Canonical SMILES

CC1CCCN(C1)C2=C(C=C(C=C2)C(=O)O)Br

Origin of Product

United States

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